N,N'-(Ethane-1,2-diyl)bis[N-(3-ethoxypropyl)undec-10-enamide]

• CAS No.: 61797-75-9
• Molecular Formula: C34H64N2O4
• Molecular Weight: 564.9 g/mol
• IUPAC Name: N-(3-ethoxypropyl)-N-[2-[3-ethoxypropyl(undec-10-enoyl)amino]ethyl]undec-10-enamide
• InChI: InChI=1S/C34H64N2O4/c1-5-9-11-13-15-17-19-21-25-33(37)35(27-23-31-39-7-3)29-30-36(28-24-32-40-8-4)34(38)26-22-20-18-16-14-12-10-6-2/h5-6H,1-2,7-32H2,3-4H3
• InChI Key: CLZZSEGIBNIAJX-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCN(CCN(CCCOCC)C(=O)CCCCCCCCC=C)C(=O)CCCCCCCCC=C

Description

N,N’-(Ethane-1,2-diyl)bis[N-(3-ethoxypropyl)undec-10-enamide] is a synthetic organic compound characterized by its unique molecular structure, which includes ethane-1,2-diyl and undec-10-enamide groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N’-(Ethane-1,2-diyl)bis[N-(3-ethoxypropyl)undec-10-enamide] typically involves the reaction of ethane-1,2-diamine with 3-ethoxypropylamine and undec-10-enoic acid. The reaction is carried out under controlled conditions, often in the presence of a catalyst to facilitate the formation of the desired amide bonds. The reaction mixture is usually heated and stirred for several hours to ensure complete conversion of the starting materials into the target compound .

Industrial Production Methods

In an industrial setting, the production of N,N’-(Ethane-1,2-diyl)bis[N-(3-ethoxypropyl)undec-10-enamide] may involve large-scale reactors and continuous flow processes to optimize yield and efficiency. The use of automated systems for monitoring and controlling reaction parameters such as temperature, pressure, and pH is common to ensure consistent product quality .

Chemical Reactions Analysis

Types of Reactions

N,N’-(Ethane-1,2-diyl)bis[N-(3-ethoxypropyl)undec-10-enamide] can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxygen-containing derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding amines or other reduced forms.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. Reaction conditions typically involve controlled temperatures, pressures, and pH levels to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides or hydroxylated derivatives, while reduction may produce amines or other reduced compounds .

Scientific Research Applications

N,N’-(Ethane-1,2-diyl)bis[N-(3-ethoxypropyl)undec-10-enamide] has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and materials.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic applications, including drug development and delivery systems.

Industry: Utilized in the production of specialty chemicals, polymers, and other industrial products.

Mechanism of Action

The mechanism of action of N,N’-(Ethane-1,2-diyl)bis[N-(3-ethoxypropyl)undec-10-enamide] involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

• N,N’-(Ethane-1,2-diyl)bis(benzamides)
• N,N’-(Ethane-1,2-diyl)bis(4-methylbenzenesulfonamide)
• N,N’-(Ethane-1,2-diyl)bis(N-methylformamide)

Uniqueness

N,N’-(Ethane-1,2-diyl)bis[N-(3-ethoxypropyl)undec-10-enamide] is unique due to its specific molecular structure, which imparts distinct chemical and biological properties. Its combination of ethane-1,2-diyl and undec-10-enamide groups differentiates it from other similar compounds, making it valuable for specific research and industrial applications .